Cas no 54113-76-7 (Carbamic acid, (2-methoxyphenyl)-, phenyl ester)
54113-76-7 structure
Product Name:Carbamic acid, (2-methoxyphenyl)-, phenyl ester
CAS No:54113-76-7
MF:C14H13NO3
MW:243.257923841476
CID:355510
PubChem ID:5116105
Update Time:2025-04-19
Carbamic acid, (2-methoxyphenyl)-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (2-methoxyphenyl)-, phenyl ester
- phenyl N-(2-methoxyphenyl)carbamate
- AKOS008916659
- SCHEMBL11176848
- 54113-76-7
- DTXSID30408494
- PHENYL N-(O-ANISYL)CARBAMATE
-
- Inchi: 1S/C14H13NO3/c1-17-13-10-6-5-9-12(13)15-14(16)18-11-7-3-2-4-8-11/h2-10H,1H3,(H,15,16)
- InChI Key: OYGXHWSGEKJGCN-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1NC(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 243.08959
- Monoisotopic Mass: 243.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56
Carbamic acid, (2-methoxyphenyl)-, phenyl ester Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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